Cas no 16584-04-6 (2-Ethylbenzotriazole)

2-Ethylbenzotriazole structure
2-Ethylbenzotriazole structure
Product name:2-Ethylbenzotriazole
CAS No:16584-04-6
MF:C8H9N3
MW:147.177
CID:2658515
PubChem ID:590090

2-Ethylbenzotriazole Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-2H-benzotriazole
    • 2-ethylbenzotriazole
    • CHEMBL4079373
    • 2-Ethylbenzotriazole
    • SCHEMBL6229399
    • DTXCID50294573
    • BDBM50234597
    • DTXSID50343494
    • 2H-Benzotriazole, 2-ethyl-
    • 2-Ethyl-2H-1,2,3-benzotriazole #
    • 16584-04-6
    • Inchi: InChI=1S/C8H9N3/c1-2-11-9-7-5-3-4-6-8(7)10-11/h3-6H,2H2,1H3
    • InChI Key: SLABSMWKISCOCW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 147.08
  • Monoisotopic Mass: 147.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 30.7Ų

2-Ethylbenzotriazole Related Literature

  • 1. Addition reactions of heterocyclic compounds. Part L. Reactions of 1-alkylbenzotriazoles and benzo[c]cinnolines with dimethyl acetylenedicarboxylate
    P. J. Abbott,R. M. Acheson,M. W. Foxton,N. R. Raulins,G. E. Robinson J. Chem. Soc. Perkin Trans. 1 1972 2182

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